Cas no 34604-52-9 (Ms-PEG2-Ms)

• Product Name: Ms-PEG2-Ms
• CAS No: 34604-52-9
• MF: C₆H₁₄O₇S₂
• MW: 262.301160335541
• CID: 825611
• PubChem ID: 147571
• Update Time: 2025-04-19

Ms-PEG2-Ms Chemical and Physical Properties

Names and Identifiers

• Diethylene Glycol Dimethanesulfonate
• Ethanol, 2,2'-oxybis-, dimethanesulfonate
• 2-(2-methylsulfonyloxyethoxy)ethyl methanesulfonate
• Ms-PEG2-Ms
• BP-22928
• Diethylene glycol, dimethanesulfonate
• diethylene glycol bismesylate
• Diethylene Glycol Dimesylate
• AKOS030573898
• BS-53050
• diethyleneglycol dimesylate
• C70686
• 34604-52-9
• Ms-PEG3-Ms
• HY-140382
• AI3-61168
• SY281507
• CS-0114681
• NIOSH/ID6790000
• SCHEMBL267542
• MFCD01730454
• DTXSID60188176
• Oxybis(ethane-2,1-diyl) dimethanesulfonate
• J-019675
• ID67900000
• DB-264784

• Inchi： 1S/C6H14O7S2/c1-14(7,8)12-5-3-11-4-6-13-15(2,9)10/h3-6H2,1-2H3
• InChI Key： CEGQKEWSEGCYRS-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCOCCOS(C)(=O)=O

Computed Properties

• Exact Mass: 262.01812
• Monoisotopic Mass: 262.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: -1.1

Experimental Properties

• Color/Form: White solid
• Density: 1.389
• Boiling Point: 480.2°C at 760 mmHg
• Flash Point: 244.2°C
• Refractive Index: 1.47
• PSA: 95.97